Cas no 2137672-95-6 (Sodium 2,6-dibromo-4-fluorobenzene-1-sulfinate)

• Product Name: Sodium 2,6-dibromo-4-fluorobenzene-1-sulfinate
• CAS No: 2137672-95-6
• MF: C₆H₂Br₂FNaO₂S
• MW: 339.940053462982
• CID: 6440062
• PubChem ID: 165450443
• Update Time: 2025-10-28

Sodium 2,6-dibromo-4-fluorobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 2,6-dibromo-4-fluorobenzene-1-sulfinate
• 2137672-95-6
• EN300-722939
• Sodium 2,6-dibromo-4-fluorobenzene-1-sulfinate

• Inchi： 1S/C6H3Br2FO2S.Na/c7-4-1-3(9)2-5(8)6(4)12(10)11;/h1-2H,(H,10,11);/q;+1/p-1
• InChI Key： GKGUXQZKLBKTOT-UHFFFAOYSA-M
• SMILES： BrC1C=C(C=C(C=1S(=O)[O-])Br)F.[Na+]

Computed Properties

• Exact Mass: 339.80035g/mol
• Monoisotopic Mass: 337.80240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 2,6-dibromo-4-fluorobenzene-1-sulfinate

Sodium 2,6-Dibromo-4-Fluorobenzene-1-Sulfinate: A Comprehensive Overview

Sodium 2,6-dibromo-4-fluorobenzene-1-sulfinate, identified by the CAS number 2137672-95-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines bromine atoms at the 2 and 6 positions of a benzene ring, a fluorine atom at the 4 position, and a sulfinate group at the 1 position. The presence of these substituents imparts distinctive chemical properties that make it valuable for various applications.

The synthesis of sodium 2,6-dibromo-4-fluorobenzene-1-sulfinate involves a series of carefully controlled reactions. Typically, the process begins with the bromination of a fluorobenzenesulfonic acid derivative, followed by sulfonation to introduce the sulfinate group. The reaction conditions are optimized to ensure high yield and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis pathway, making it more accessible for large-scale production.

In terms of physical properties, sodium 2,6-dibromo-4-fluorobenzene-1-sulfinate exists as a white crystalline solid under standard conditions. It exhibits good solubility in polar solvents such as water and methanol due to the presence of the sulfinate group, which can form strong hydrogen bonds with these solvents. The compound's melting point is approximately 180°C, and its boiling point exceeds 300°C under standard pressure conditions.

The chemical structure of this compound plays a crucial role in its reactivity and functionality. The bromine atoms at positions 2 and 6 create a highly electron-withdrawing environment on the benzene ring, which can influence nucleophilic aromatic substitution reactions. The fluorine atom at position 4 adds further electronic complexity by introducing an additional electron-withdrawing effect through its electronegativity. This combination makes sodium 2,6-dibromo-4-fluorobenzene-1-sulfinate an excellent precursor for synthesizing more complex aromatic compounds with tailored electronic properties.

Recent studies have highlighted the potential applications of this compound in drug discovery and materials science. For instance, researchers have explored its use as an intermediate in the synthesis of bioactive molecules with anti-inflammatory and anticancer properties. The sulfinate group serves as a versatile functional handle that can be modified to introduce various substituents during subsequent reaction steps.

In addition to its role in organic synthesis, sodium 2,6-dibromo-4-fluorobenzene-1-sulfinate has found applications in polymer chemistry as a building block for advanced materials such as conductive polymers and stimuli-responsive hydrogels. Its ability to undergo controlled polymerization under specific conditions makes it a valuable component in developing materials with tailored mechanical and electronic properties.

The environmental impact of this compound has also been a topic of recent research interest. Studies have shown that under certain conditions, it can undergo biodegradation through microbial action or chemical hydrolysis. Understanding its environmental fate is crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, sodium 2,6-dibromo-4-fluorobenzene-1-sulfinate (CAS No: 2137672-95-6) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working on innovative materials and therapeutic agents. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial contexts is expected to grow further.